Cas no 2228266-44-0 (O-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-yl)hydroxylamine)

• Product Name: O-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-yl)hydroxylamine
• CAS No: 2228266-44-0
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 6000659
• PubChem ID: 165674897
• Update Time: 2025-05-20

O-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-yl)hydroxylamine
• EN300-1992795
• 2228266-44-0
• O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine

• Inchi： 1S/C9H11ClN4O/c1-9(2,15-11)5-3-12-8-6(5)7(10)13-4-14-8/h3-4H,11H2,1-2H3,(H,12,13,14)
• InChI Key： OYWCXDHBEIZKFP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(C)(C)ON

Computed Properties

• Exact Mass: 226.0621387g/mol
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.8Ų

Additional information on O-(2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-yl)hydroxylamine

Introduction to O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine (CAS No. 2228266-44-0)

O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine (CAS No. 2228266-44-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine consists of a pyrrolopyrimidine core substituted with a chloro group at the 4-position and a propan-2-yl hydroxylamine moiety. This specific arrangement of functional groups imparts the molecule with unique pharmacological properties that are currently being explored in various preclinical studies.

Recent studies have shown that O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine exhibits potent antiviral activity against a range of viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the replication of influenza A virus in vitro. The mechanism of action is believed to involve the disruption of viral RNA synthesis, making it a potential lead compound for the development of antiviral therapeutics.

In addition to its antiviral properties, O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a multifaceted candidate for cancer therapy.

The pharmacokinetic properties of O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine have been extensively studied to evaluate its suitability for clinical applications. In vitro and in vivo experiments have shown that the compound exhibits good solubility and stability under physiological conditions. Furthermore, it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral or injectable drug.

Toxicity studies have also been conducted to assess the safety profile of O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity in animal models. These findings support its further evaluation in clinical trials.

The synthesis of O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine has been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving the condensation of 4-chloro-pyrrolo[2,3-d]pyrimidine with an appropriate propanol derivative followed by oxidation to form the hydroxylamine moiety. This synthetic strategy provides a scalable and cost-effective approach for large-scale production.

In conclusion, O-(2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-yl)hydroxylamine (CAS No. 2228266-44-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapy make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.